Cas no 1805594-97-1 (2-Bromo-3-cyano-5-ethylphenylacetic acid)

• Product Name: 2-Bromo-3-cyano-5-ethylphenylacetic acid
• CAS No: 1805594-97-1
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5038520
• Update Time: 2025-06-11

2-Bromo-3-cyano-5-ethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-5-ethylphenylacetic acid

• Inchi： 1S/C11H10BrNO2/c1-2-7-3-8(5-10(14)15)11(12)9(4-7)6-13/h3-4H,2,5H2,1H3,(H,14,15)
• InChI Key： YEYHEXUJQBXDBB-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=CC=1CC(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-3-cyano-5-ethylphenylacetic acid

Comprehensive Analysis of 2-Bromo-3-cyano-5-ethylphenylacetic acid (CAS No. 1805594-97-1): Properties, Applications, and Industry Trends

The chemical compound 2-Bromo-3-cyano-5-ethylphenylacetic acid (CAS No. 1805594-97-1) has garnered significant attention in the pharmaceutical and agrochemical industries due to its unique structural features and versatile reactivity. As a derivative of phenylacetic acid, this compound integrates a bromine substituent, a cyano group, and an ethyl side chain, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are increasingly exploring its potential in drug discovery, material science, and specialty chemical production.

One of the most searched questions about 2-Bromo-3-cyano-5-ethylphenylacetic acid revolves around its synthesis methods and purity optimization. Recent advancements in catalytic bromination and cyanation techniques have improved the yield and scalability of this compound, addressing challenges related to regioselectivity and byproduct formation. Industry professionals also frequently inquire about its solubility in organic solvents like DMSO and ethanol, which is critical for downstream applications.

In the context of green chemistry, 2-Bromo-3-cyano-5-ethylphenylacetic acid has been studied for its compatibility with sustainable synthesis protocols. With growing regulatory pressure to reduce hazardous waste, researchers are investigating solvent-free reactions and biocatalytic approaches to produce this compound. These efforts align with the broader demand for eco-friendly intermediates in the fine chemicals sector.

The pharmaceutical applications of 2-Bromo-3-cyano-5-ethylphenylacetic acid are another hot topic. Its molecular framework serves as a precursor for bioactive molecules, particularly in the development of nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. Patent literature reveals its utility in modifying drug pharmacokinetics, such as enhancing metabolic stability or target selectivity. These attributes make it a focal point for medicinal chemistry research.

From an analytical chemistry perspective, characterizing 2-Bromo-3-cyano-5-ethylphenylacetic acid requires advanced techniques like HPLC-MS and NMR spectroscopy. Users often search for validated analytical methods to quantify impurities or confirm structural integrity. Recent publications highlight the use of reverse-phase chromatography with UV detection for quality control, ensuring compliance with ICH guidelines.

The compound’s role in material science is also emerging. Its electron-withdrawing groups make it a candidate for designing organic semiconductors and photoresists. With the rise of flexible electronics and optoelectronic devices, researchers are evaluating its potential to modify polymer backbones or serve as a dopant. Such applications align with trends in next-generation materials for energy storage and display technologies.

Supply chain dynamics for 2-Bromo-3-cyano-5-ethylphenylacetic acid are another area of interest. Suppliers emphasize batch-to-batch consistency and regulatory documentation, including Certificates of Analysis (CoA) and REACH compliance. The compound’s niche status necessitates collaboration between custom synthesis providers and end-users to ensure just-in-time delivery and cost efficiency.

Looking ahead, the demand for 2-Bromo-3-cyano-5-ethylphenylacetic acid is expected to grow alongside innovations in high-throughput screening and combinatorial chemistry. Its adaptability in multistep syntheses positions it as a keystone building block for future small-molecule therapeutics and functional materials. Stakeholders are advised to monitor patent landscapes and process optimization studies to capitalize on its expanding utility.